Cas no 62872-28-0 (2-Propanol, 1,3-dibromo-1-chloro-)

62872-28-0 structure
Product name:2-Propanol, 1,3-dibromo-1-chloro-
2-Propanol, 1,3-dibromo-1-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1,3-dibromo-1-chloro-
- 1,3-dibromo-1-chloropropan-2-ol
- DTXSID00804500
- 62872-28-0
-
- Inchi: InChI=1S/C3H5Br2ClO/c4-1-2(7)3(5)6/h2-3,7H,1H2
- InChI Key: SKTPISJXXWIFPW-UHFFFAOYSA-N
- SMILES: C(C(C(Cl)Br)O)Br
Computed Properties
- Exact Mass: 249.83955
- Monoisotopic Mass: 249.83957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 52.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Propanol, 1,3-dibromo-1-chloro- Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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4. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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